Cas no 405298-86-4 (10-Propyl-5lambda~4~-phenothiazin-5(10H)-one)

• Product Name: 10-Propyl-5lambda~4~-phenothiazin-5(10H)-one
• CAS No: 405298-86-4
• MF: C₁₅H₁₅NOS
• MW: 257.350702524185
• CID: 2826393
• PubChem ID: 30465993
• Update Time: 2025-04-21

10-Propyl-5lambda~4~-phenothiazin-5(10H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID20652722
• AKOS003154682
• 10-Propyl-5lambda~4~-phenothiazin-5(10H)-one
• 405298-86-4

• Inchi： 1S/C15H15NOS/c1-2-11-16-12-7-3-5-9-14(12)18(17)15-10-6-4-8-13(15)16/h3-10H,2,11H2,1H3
• InChI Key： MJAKCBAPIIVZSR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C2C=CC=CC1=2)CCC)=O

Computed Properties

• Exact Mass: 257.08743528Da
• Monoisotopic Mass: 257.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų